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Compound of Interest |

Compound Name: Sodium 4-aminosalicylate
CAS No.: 133-10-8
Cat. No.: B086723
- 7

Executive Summary & Core Directive

Sodium 4-aminosalicylate (PAS Sodium) is a biologically active pharmaceutical ingredient
(API) used historically as a bacteriostatic anti-tubercular agent and currently in inflammatory
bowel disease (IBD) research. While often classified as "non-hazardous" for transport (DOT), it
must not be treated as general trash or disposed of down the drain.

The Critical Safety Imperative: PAS Sodium is chemically unstable in acidic environments and
under thermal stress. It undergoes decarboxylation to form m-aminophenol (MAP), a
compound significantly more toxic than the parent drug. Therefore, strict segregation from
acids during waste accumulation is the primary safety constraint.

Preferred Disposal Method: High-temperature incineration equipped with an afterburner and
scrubber.

Chemical Profile & Hazard Assessment

To ensure safe handling, researchers must understand the chemical behavior that dictates
disposal protocols.
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Parameter Data Operational Implication
CAS Number 133-10-8 (Dihydrate) Use for waste manifesting.
» Highly mobile in water
Solubility ~1 g/2 mL (Water) o
systems; ZERO drain disposal.
Oxidizes to brown/black color.
Stability Air/Light Sensitive Darkened waste indicates
degradation.
CRITICAL: Contact with acid
o ] o precipitates free acid and
Incompatibility Strong Acids, Oxidizers ) ]
accelerates conversion to toxic
m-aminophenol.
Treat as "Non-RCRA
_ _ Regulated Pharmaceutical
RCRA Status Non-Listed (typically)

Waste" but incinerate to

prevent bioaccumulation.

The Degradation Mechanism (The "Why")

Unlike stable salts, PAS Sodium is a salicylate. In the presence of acids (pH < 3) or heat, it
loses carbon dioxide:

o Self-Validating Observation: If your white crystalline waste turns brown or black, autoxidation
or decarboxylation has occurred. Handle with increased PPE (nitrile gloves, N95/P100
respirator).

Pre-Disposal Protocol: Segregation & Preparation

Before disposal, waste must be segregated to prevent the formation of toxic byproducts.

A. Segregation Rules

e NO ACIDS: Never add PAS Sodium waste to the "Acidic Aqueous" waste stream. This is the
most common lab error. It will precipitate the free acid (clogging containers) and generate
toxic phenols.
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 NO OXIDIZERS: Keep away from nitrates, permanganates, and peroxides to prevent rapid
oxidation or fire hazards.

o Dedicated Container: Collect in a container labeled "Non-Halogenated
Organic/Pharmaceutical Waste."

B. Container Selection

o Solid Waste: High-density polyethylene (HDPE) wide-mouth jars.
o Liquid Waste: Amber glass or HDPE bottles (to protect from light degradation).
e Labeling: Must explicitly state:

o Contents: "Sodium 4-aminosalicylate (Aqueous/Solid)"

o Hazard:[1][2] "Irritant,” "Pharmaceutical Waste"

Step-by-Step Disposal Workflow
Scenario A: Solid Waste (Expired Powder/Spill Cleanup)

o PPE Donning: Wear nitrile gloves, safety goggles, and a lab coat. If dust generation is likely,
use a fume hood or N95 respirator.

» Containment: Transfer the solid directly into the dedicated HDPE waste jar.

o Deactivation (Optional but Recommended for High Potency): If required by local EHS for
active pharmaceuticals, wet the solid slightly with water to prevent dusting, then seal.

e Sealing: Cap tightly. Ensure the exterior is free of residue.

Transfer: Move to the satellite accumulation area.

Scenario B: Liquid Waste (Mother Liquor/Experimental
Solutions)

e pH Check (The Validation Step): Dip a pH strip into the waste solution.
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o If pH < 5: Neutralize slowly with dilute Sodium Hydroxide (NaOH) or Sodium Bicarbonate (

) until pH is 6-8. Do not dispose of acidic PAS solutions directly.

e Solvent Compatibility: Ensure the solution does not contain halogenated solvents (e.g.,
Chloroform, DCM) unless the waste stream is specifically "Halogenated." PAS Sodium is
typically dissolved in water or alcohols.

o Transfer: Pour into the "Non-Halogenated Organic” or "Aqueous Pharmaceutical” waste
container.

e Log: Record volume and concentration on the waste tag.

Visual Decision Logic (DOT Diagram)

The following diagram outlines the decision logic for disposing of PAS Sodium, emphasizing
the critical pH check to prevent toxic degradation.
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Figure 1: Decision tree for Sodium 4-aminosalicylate disposal.[3][4] Note the critical pH
adjustment step for liquids to prevent decarboxylation into toxic byproducts.

Emergency Procedures: Spill Management
Minor Spill (< 50g/50mL):

* |solate: Inform nearby personnel.

o PPE: Nitrile gloves, goggles, lab coat.

o Solid Spill: Gently sweep into a dustpan. Do not dry sweep vigorously to avoid airborne dust.
Use a wet paper towel to pick up residue.

 Liquid Spill: Absorb with vermiculite or spill pads.

e Clean: Wipe area with water and soap.

» Disposal: Place all cleanup materials into the Solid Waste container.
Major Spill (> 50g/50mL):

o Evacuate: Leave the immediate area if dust is airborne.

o Ventilate: Allow aerosols to settle (15-30 mins).

o Contact: Call EHS or the Chemical Spill Response Team.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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